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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

dosing and administration of MRS2693 trisodium, a selective P2Y6 receptor agonist, in mouse

models of skeletal muscle ischemia/reperfusion (I/R) injury.

Introduction
MRS2693 trisodium is a potent and selective agonist for the P2Y6 receptor, a G protein-

coupled receptor activated by uridine diphosphate (UDP).[1][2][3] Activation of the P2Y6

receptor has been shown to exert cytoprotective effects, particularly in the context of

ischemia/reperfusion injury.[1][2][3] In skeletal muscle, P2Y6 receptor signaling can attenuate

apoptosis and reduce tissue damage following an I/R event.[1][2][3] This is achieved, in part,

through the activation of the anti-apoptotic ERK1/2 pathway and the attenuation of the pro-

inflammatory transcription factor NF-κB.[1][2] These characteristics make MRS2693 a valuable

tool for investigating the therapeutic potential of P2Y6 agonism in preclinical models of muscle

injury and related pathologies.

Mechanism of Action
MRS2693 selectively binds to and activates the P2Y6 receptor. This receptor is coupled to the

Gq/11 protein, which in turn activates phospholipase C (PLC). PLC catalyzes the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG
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activates protein kinase C (PKC). Downstream of these events, the P2Y6 signaling cascade

can modulate various cellular processes, including cell survival, inflammation, and proliferation.
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Caption: P2Y6 receptor signaling cascade initiated by MRS2693.

Quantitative Data Summary
The following table summarizes the dosing and administration details for MRS2693 trisodium
in a mouse model of hindlimb ischemia/reperfusion injury based on the study by Mamedova et

al. (2008).
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Parameter Details Reference

Compound MRS2693 trisodium Mamedova et al., 2008

Animal Model
Male C57BL/6J mice (8-10

weeks old)
Mamedova et al., 2008

Indication
Hindlimb Ischemia/Reperfusion

Injury
Mamedova et al., 2008

Dose 1 mg/kg Mamedova et al., 2008

Route of Administration Intraperitoneal (i.p.) injection Mamedova et al., 2008

Vehicle Saline Mamedova et al., 2008

Timing of Administration 30 minutes prior to reperfusion Mamedova et al., 2008

Ischemia Duration 2.5 hours Mamedova et al., 2008

Reperfusion Duration 24 hours Mamedova et al., 2008

Experimental Protocols
Preparation of MRS2693 Trisodium Dosing Solution
Materials:

MRS2693 trisodium salt

Sterile, pyrogen-free saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Determine the required volume of dosing solution based on the number of animals and the

injection volume (typically 100 µL per 25 g mouse).
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Calculate the amount of MRS2693 trisodium needed to achieve a final concentration for a 1

mg/kg dose. For example, for a 25 g mouse receiving a 100 µL injection, the concentration

would be 0.25 mg/mL.

Weigh the calculated amount of MRS2693 trisodium and dissolve it in the appropriate

volume of sterile saline.

Vortex the solution until the compound is completely dissolved.

Prepare the solution fresh on the day of the experiment.

Mouse Hindlimb Ischemia/Reperfusion Injury Model
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Attenuation of apoptosis in vitro and ischemia/reperfusion injury in vivo in mouse skeletal
muscle by P2Y6 receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

2. BioKB - Publication [biokb.lcsb.uni.lu]

3. Attenuation of Apoptosis in vitro and Ischemia/Reperfusion Injury in vivo in Mouse Skeletal
Muscle by P2Y6 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: MRS2693 Trisodium
for In Vivo Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13838666#dosing-and-administration-of-mrs2693-
trisodium-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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